Cas no 10411-39-9 (15-Octadecenoic acid,methyl ester, (15Z)-)

15-Octadecenoic acid, methyl ester, (15Z)-, is a monounsaturated fatty acid methyl ester (FAME) characterized by a cis double bond at the 15th carbon position. This compound is of interest in lipid research, industrial applications, and as a precursor in organic synthesis. Its defined structure and high purity make it suitable for use as a standard in analytical techniques such as gas chromatography (GC) and mass spectrometry (MS). The esterified form enhances solubility in organic solvents, facilitating its incorporation into reaction systems. Additionally, its unsaturated nature allows for further chemical modifications, including hydrogenation or oxidation, making it a versatile intermediate in specialty chemical production.
15-Octadecenoic acid,methyl ester, (15Z)- structure
10411-39-9 structure
Product Name:15-Octadecenoic acid,methyl ester, (15Z)-
CAS No:10411-39-9
MF:C19H36O2
MW:296.487946510315
CID:118593
PubChem ID:12963319
Update Time:2025-11-02

15-Octadecenoic acid,methyl ester, (15Z)- Chemical and Physical Properties

Names and Identifiers

    • 15-Octadecenoic acid,methyl ester, (15Z)-
    • CIS-15-OCTADECENOIC ACID METHYL ESTER
    • methyl octadec-15-enoate
    • methyl cis-15-octadecenoate
    • Methyl 15(Z)-Octadecenoate
    • Q63398085
    • (Z)-15-Octadecenoic acid methyl ester
    • methyl (Z)-octadec-15-enoate
    • 10411-39-9
    • Inchi： 1S/C19H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h4-5H,3,6-18H2,1-2H3/b5-4-
    • InChI Key： NQEFHAHNEYBAAD-PLNGDYQASA-N
    • SMILES： O(C)C(CCCCCCCCCCCCC/C=C\CC)=O

Computed Properties

  • Exact Mass: 296.27168
  • Monoisotopic Mass: 296.271530387g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 16
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

15-Octadecenoic acid,methyl ester, (15Z)- Security Information

  • Storage Condition：−20°C

15-Octadecenoic acid,methyl ester, (15Z)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Larodan
20-1885-4-5mg
Methyl 15(Z)-Octadecenoate
 10411-39-9 >98%
5mg
 €345.00 2023-09-19
Larodan
20-1885-1-1mg
Methyl 15(Z)-Octadecenoate
 10411-39-9 >98%
1mg
 €250.00 2025-03-07

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